(But-3-yn-1-yl)(tert-butyl)amine hydrochloride

• IUPAC Name: N-but-3-ynyl-2-methylpropan-2-amine;hydrochloride
• InChI: InChI=1S/C8H15N.ClH/c1-5-6-7-9-8(2,3)4;/h1,9H,6-7H2,2-4H3;1H
• InChI Key: HQHNFFCJEJHJRX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCCC#C.Cl
• Molecular Formula: C8H16ClN
• Molecular Weight: 161.67 g/mol
• CAS RN: 2174000-26-9

Description

(But-3-yn-1-yl)(tert-butyl)amine hydrochloride, also known as TBTA, is an organic compound that is commonly used in chemical synthesis. It is a versatile reagent that is used in a variety of reactions, including Sonogashira coupling, Suzuki-Miyaura coupling, and Huisgen 1,3-dipolar cycloaddition.

Scientific Research Applications

• Mono-Protected Diamines Synthesis : N α -tert-butoxycarbonyl α,ω-alkanediamine hydrochlorides are synthesized from amino alcohols, yielding compounds that have applications in chemical synthesis (Mattingly, 1990).

• Photoredox-Catalyzed Cascade for 3-Amino Chromones : A photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate is used to assemble 3-aminochromones under mild conditions. This method is significant for synthesizing diverse amino pyrimidines (Wang et al., 2022).

• Versatile Intermediates for Asymmetric Synthesis of Amines : N-tert-Butanesulfinyl aldimines and ketimines are intermediate compounds used in the asymmetric synthesis of amines, highlighting the significance of tert-butylamine derivatives in organic synthesis (Ellman, Owens, & Tang, 2002).

• Amine Exchange Reactions : Research into amine exchange reactions involving compounds like 3-tert-butyl-6-(methylsulfanyl)-1,2,3,4-tetrahydro-1,3,5-triazine hydroiodide and tert-butylamine hydroiodide demonstrates the potential of tert-butylamine derivatives in creating new chemical entities (Min’yan’ et al., 2010).

• Synthesis of Enantiomerically Pure tert-Butyl(methyl)phenylsilanes : Demonstrates the synthesis of enantiomerically pure tert-butyl(methyl)phenylsilane, showcasing the importance of tert-butylamine derivatives in the preparation of specific enantiomers (Jankowski et al., 1999).